Cas no 122500-88-3 (Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)-)

• Product Name: Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)-
• CAS No: 122500-88-3
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• CID: 104483
• PubChem ID: 45076964
• Update Time: 2025-04-18

Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)-
• Benzothiazole, 6-methyl-2-(1H-pyrazol-1-yl)- (9CI)
• 122500-88-3
• 6-Methyl-2-(1H-pyrazol-1-yl)-1,3-benzothiazole
• 6-Methyl-2-(1H-pyrazol-1-yl)benzo[d]thiazole

• Inchi： 1S/C11H9N3S/c1-8-3-4-9-10(7-8)15-11(13-9)14-6-2-5-12-14/h2-7H,1H3
• InChI Key： QLYKCTYHHWXJOB-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C)=CC1=2)N1C=CC=N1

Computed Properties

• Exact Mass: 215.05187
• Monoisotopic Mass: 215.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 3

Experimental Properties

• PSA: 30.71